Cas no 83969-07-7 (1,3,3-trimethyl-2-[2-(2-methyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate)
![1,3,3-trimethyl-2-[2-(2-methyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate structure](https://www.kuujia.com/scimg/cas/83969-07-7x500.png)
83969-07-7 structure
Product name:1,3,3-trimethyl-2-[2-(2-methyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate
1,3,3-trimethyl-2-[2-(2-methyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate Chemical and Physical Properties
Names and Identifiers
-
- 1,3,3-trimethyl-2-[2-(2-methyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate
- dihydroxy(oxo)phosphanium,1,3,3-trimethyl-2-[2-(2-methyl-1H-indol-3-yl)ethenyl]indol-1-ium
- EINECS 281-584-6
- 83969-07-7
- 1,3,3-Trimethyl-2-(2-(2-methyl-1H-indol-3-yl)vinyl)-3H-indolium dihydrogen phosphate
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- Inchi: InChI=1S/C22H22N2.H3O4P/c1-15-16(17-9-5-7-11-19(17)23-15)13-14-21-22(2,3)18-10-6-8-12-20(18)24(21)4;1-5(2,3)4/h5-14H,1-4H3;(H3,1,2,3,4)
- InChI Key: POTNGOZAHASYEF-UHFFFAOYSA-N
- SMILES: CC1=C(C2=CC=CC=C2N1)C=CC3=[N+](C4=CC=CC=C4C3(C)C)C.OP(=O)(O)[O-]
Computed Properties
- Exact Mass: 412.15519428g/mol
- Monoisotopic Mass: 412.15519428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 2
- Complexity: 594
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.4Ų
1,3,3-trimethyl-2-[2-(2-methyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate Related Literature
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Eduardo Ribeiro deAzevedo,Tito José Bonagamba,Aldo Eloizo Job,Eduardo René Pérez González Green Chem., 2011,13, 2146-2153
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Marc A. Little,Malcolm A. Halcrow,Michaele J. Hardie Chem. Commun., 2013,49, 1512-1514
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Miae Park,Donghak Jang,Soon Young Kim,Jong-In Hong New J. Chem., 2012,36, 1145-1148
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Nelly Khidekel,Linda C. Hsieh-Wilson Org. Biomol. Chem., 2004,2, 1-7
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